Cas no 84864-68-6 (2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt)

• Product Name: 2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt
• CAS No: 84864-68-6
• MF: C₁₈H₁₀NNaO₅S
• MW: 375.330474376678
• CID: 888092
• Update Time: 2025-08-04

2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• sodium 2-(2,3-dihydro-1,3-dioxo-1h-inden-2-yl)quinoline-6-sulphonate
• sodium,2-(1,3-dioxoinden-2-yl)quinoline-6-sulfonate
• 6-Quinolinesulfonic acid,2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-,sodium salt
• P77BBH5SGJ
• Sodium 2-(1,3-dioxo-2,3-dihydro-1H-inden-2-yl)quinoline-6-sulfonate
• Q27286317
• SODIUM 2-(1,3-DIOXOINDEN-2-YL)QUINOLINE-6-SULFONATE
• 2-(1,3-Dioxoindan-2-yl)-6-quinolinesulfonic acid sodium salt
• Sodium 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)quinoline-6-sulfonate
• 2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt

• Inchi： 1S/C18H11NO5S.Na/c20-17-12-3-1-2-4-13(12)18(21)16(17)15-7-5-10-9-11(25(22,23)24)6-8-14(10)19-15;/h1-9,16H,(H,22,23,24);/q;+1/p-1
• InChI Key： UDGALIJSGBPQCX-UHFFFAOYSA-M
• SMILES： S(C1C=CC2=C(C=1)C=CC(C1C(C3C=CC=CC=3C1=O)=O)=N2)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 652
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on 2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt

2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt: A Comprehensive Overview

The compound with CAS No 84864-68-6, known as 2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and material science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials.

The name of the compound itself provides critical insights into its structure. The term quinoline refers to a heterocyclic aromatic system consisting of a benzene ring fused to a pyridine ring. The presence of the sulfonic acid sodium salt group indicates that this compound is a derivative of quinoline with additional functional groups that enhance its chemical reactivity and solubility properties. The dihydroindene moiety further contributes to the complexity and functionality of this molecule.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a scaffold for designing bioactive molecules, particularly in the context of anti-inflammatory and anticancer therapies. The quinoline core is well-known for its ability to interact with various biological targets, making it a valuable component in drug design.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the dihydroindene ring system followed by sulfonation and subsequent neutralization to form the sodium salt. Optimization of these steps has been reported in recent literature, emphasizing the importance of reaction conditions such as temperature, solvent choice, and catalyst selection to achieve high yields and purity.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated its potential as an electron transport layer in OLED devices, where its high charge carrier mobility and stability are advantageous.

From an environmental standpoint, the compound's biodegradability and toxicity profile have been subjects of recent investigations. Studies indicate that under certain conditions, it exhibits moderate biodegradability; however, further research is required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, the compound with CAS No 84864-68-6, or 2-(2,3-Dihydro-1,3-dioxo-1H-inden-2-yl)-6-quinolinesulfonic Acid Sodium Salt, represents a promising chemical entity with diverse applications across multiple disciplines. Its structural complexity and functional versatility continue to drive innovative research efforts aimed at unlocking its full potential.